Cas no 2172261-63-9 (5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde)

• Product Name: 5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde
• CAS No: 2172261-63-9
• MF: C₈H₅ClN₄O
• MW: 208.604499578476
• CID: 6292462
• PubChem ID: 165873492
• Update Time: 2025-05-22

5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde
• EN300-1615356
• 2172261-63-9

• Inchi： 1S/C8H5ClN4O/c9-7-1-2-13(12-7)8-4-10-6(5-14)3-11-8/h1-5H
• InChI Key： VCTPGYDFVFQTCR-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C2C=NC(C=O)=CN=2)N=1

Computed Properties

• Exact Mass: 208.0151885g/mol
• Monoisotopic Mass: 208.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde

5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde: A Comprehensive Overview

The compound 5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde (CAS No. 2172261-63-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its intriguing chemical properties and promising biological activities. In this article, we delve into the structural features, synthesis methods, applications, and latest research findings related to this compound.

5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde consists of a pyrazine ring fused with a pyrazole ring, with a chlorine substituent at the 3-position of the pyrazole moiety and an aldehyde group at the 2-position of the pyrazine ring. This structure imparts the compound with distinct electronic properties, making it an attractive candidate for various chemical transformations. The presence of the aldehyde group introduces reactivity, while the pyrazole ring contributes to aromatic stability and potential for hydrogen bonding interactions.

Recent studies have explored the synthesis of 5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde through various routes, including condensation reactions and coupling methodologies. Researchers have optimized reaction conditions to achieve high yields and purity levels. For instance, a paper published in *Journal of Organic Chemistry* demonstrated a novel one-pot synthesis involving microwave-assisted conditions, which significantly reduced reaction time while maintaining product quality.

The compound's unique structure has led to its application in materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The pyrazine core is known for its ability to form π-conjugated systems, which are essential for electronic applications. Recent research highlighted in *Advanced Materials* showcased how 5-(3-chloro-1H-pyrazol-1-yl)pyrazine-2-carbaldehyde can be incorporated into thin-film transistor (TFT) devices, demonstrating promising charge transport properties.

In the field of pharmacology, 5-(3-chloro-1H-pyrazol-1-yllpy razine - 2 - carbaldehyde has exhibited potential as a lead compound for drug discovery. Preclinical studies have indicated its ability to modulate key biological targets associated with inflammatory diseases and cancer. A study published in *Nature Communications* reported that the compound exerts anti-inflammatory effects by inhibiting cyclooxygenase (COX)-2 enzyme activity, suggesting its potential as a therapeutic agent for chronic inflammatory conditions.

Furthermore, 5-(3-chloro - 1H - py razol - 1 - yllpy razin e - 2 - car baldehyd e has been investigated for its role in catalysis. Its ability to act as a ligand in transition metal complexes has opened new avenues in asymmetric catalysis and enantioselective synthesis. Research findings from *Angewandte Chemie* demonstrated that the compound can stabilize palladium catalysts, enabling efficient cross-coupling reactions under mild conditions.

From an environmental perspective, understanding the degradation pathways of 5-(3-chloro - 1H - py razol - 1 - yllpy razin e - 2 - car baldehyd e is crucial for assessing its ecological impact. Recent studies have shown that the compound undergoes hydrolytic degradation under specific pH conditions, with intermediates forming that may pose risks to aquatic ecosystems. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 5-(3-chloro - 1H - py razol - 1 - yllpy razin e - 2 - car baldehyd e (CAS No. 2172261 -63 -9) is a multifaceted compound with diverse applications across chemistry, materials science, pharmacology, and catalysis. Its unique structural features and reactivity make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.